ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[[(E)-3-naphthalen-1-ylprop-2-enoyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C22H21NO3S/c1-4-26-22(25)20-14(2)15(3)27-21(20)23-19(24)13-12-17-10-7-9-16-8-5-6-11-18(16)17/h5-13H,4H2,1-3H3,(H,23,24)/b13-12+
• InChI Key: IFRRAXPZYAKGPF-OUKQBFOZSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C=CC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)/C=C/C2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H21NO3S
• Molecular Weight: 379.5 g/mol

Description

Ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is also known as N-(1-naphthyl)-N'-(4,5-dimethyl-2-thienyl)urea and has a molecular formula of C23H21N2O2S.

Mechanism of Action

The mechanism of action of ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate is not well understood. However, it is believed to interact with certain enzymes and receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
Studies have shown that ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate has various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have potential applications in the treatment of neurological disorders and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate in lab experiments include its high purity, stability, and ease of synthesis. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate. These include:
1. Further investigation of its potential applications in the treatment of neurological disorders and cardiovascular diseases.
2. Development of new synthesis methods to improve its purity and yield.
3. Study of its toxicity and potential side effects.
4. Exploration of its potential applications in materials science and organic electronics.
5. Investigation of its interactions with enzymes and receptors in the body to better understand its mechanism of action.
In conclusion, ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential applications and mechanism of action.

Scientific Research Applications

Ethyl 4,5-dimethyl-2-{[3-(1-naphthyl)acryloyl]amino}-3-thiophenecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics.